4-(2,2-Dicyano-1-phenylethyl)-5-hydroxy-3-methyl-1H-pyrazole-1-carbothioamide
4-(2,2-Dicyano-1-phenylethyl)-5-hydroxy-3-methyl-1H-pyrazole-1-carbothioamide
Brand Name:
Vulcanchem
CAS No.:
351419-60-8
VCID:
VC0465183
InChI:
InChI=1S/C15H13N5OS/c1-9-12(14(21)20(19-9)15(18)22)13(11(7-16)8-17)10-5-3-2-4-6-10/h2-6,11,13,19H,1H3,(H2,18,22)
SMILES:
CC1=C(C(=O)N(N1)C(=N)S)C(C2=CC=CC=C2)C(C#N)C#N
Molecular Formula:
C15H13N5OS
Molecular Weight:
311.4g/mol
4-(2,2-Dicyano-1-phenylethyl)-5-hydroxy-3-methyl-1H-pyrazole-1-carbothioamide
CAS No.: 351419-60-8
Main Products
VCID: VC0465183
Molecular Formula: C15H13N5OS
Molecular Weight: 311.4g/mol
| CAS No. | 351419-60-8 |
|---|---|
| Product Name | 4-(2,2-Dicyano-1-phenylethyl)-5-hydroxy-3-methyl-1H-pyrazole-1-carbothioamide |
| Molecular Formula | C15H13N5OS |
| Molecular Weight | 311.4g/mol |
| IUPAC Name | 4-(2,2-dicyano-1-phenylethyl)-5-methyl-3-oxo-1H-pyrazole-2-carboximidothioic acid |
| Standard InChI | InChI=1S/C15H13N5OS/c1-9-12(14(21)20(19-9)15(18)22)13(11(7-16)8-17)10-5-3-2-4-6-10/h2-6,11,13,19H,1H3,(H2,18,22) |
| Standard InChIKey | LGTLHGUAFIZIAO-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(=O)N(N1)C(=N)S)C(C2=CC=CC=C2)C(C#N)C#N |
| SMILES | CC1=C(C(=O)N(N1)C(=N)S)C(C2=CC=CC=C2)C(C#N)C#N |
| Canonical SMILES | CC1=C(C(=O)N(N1)C(=N)S)C(C2=CC=CC=C2)C(C#N)C#N |
| PubChem Compound | 650675 |
| Last Modified | Nov 14 2021 |
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